n-(Quinolin-3-yl)acetamide

• IUPAC Name: N-quinolin-3-ylacetamide
• InChI: InChI=1S/C11H10N2O/c1-8(14)13-10-6-9-4-2-3-5-11(9)12-7-10/h2-7H,1H3,(H,13,14)
• InChI Key: VAECZJVLTOQMGP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=CC=CC=C2N=C1
• Molecular Formula: C11H10N2O
• DSSTOX Substance ID: DTXSID70202519
• Molecular Weight: 186.21 g/mol
• CAS RN: 5417-50-5

Description

N-(Quinolin-3-yl)acetamide (NQA) is a synthetic organic compound belonging to the quinoline family. It is a white crystalline solid with a melting point of 168-172°C and a molecular weight of 230.29 g/mol. NQA is a versatile compound with many potential applications in scientific research, drug development, and other fields.

Scientific Research Applications

Medicinal Potential and Therapeutic Uses

N-(Quinolin-3-yl)acetamide and its derivatives, particularly quinoline and quinazoline, play significant roles in medicinal chemistry due to their broad spectrum of bioactivity. These compounds have been extensively studied and are known for their antitumor, antimalarial, antibacterial, antifungal, antiparasitic, anti-inflammatory, and antioxidant properties. The therapeutic significance of quinoline derivatives, particularly in the treatment of cancer and malaria, has been recognized, with several compounds under clinical investigation for various human diseases and disorders. The quinoline nucleus, due to its versatile character, continues to attract interest for the development of new chemotherapeutic agents (Shang et al., 2018), (Hussaini, 2016).

Chemical Diversity and Synthesis

Considerable efforts have been dedicated to exploring the chemical diversity and synthesis of quinoline derivatives. The structural versatility and broad pharmacological applications of these compounds make them an attractive area for medicinal chemists, driving the pursuit of novel derivatives with enhanced safety and efficacy. The pursuit of new synthetic methodologies, including green chemistry approaches, aims to design quinoline scaffolds in a non-toxic and environmentally friendly manner (Al-Ostoot et al., 2021), (Ajani et al., 2022), (Nainwal et al., 2019).

Anticorrosive Applications

Quinoline derivatives are not only significant in the medical field but also in industrial applications, such as serving as anticorrosive materials. Their high electron density and ability to form stable chelating complexes with metallic surfaces make quinoline derivatives effective in preventing metallic corrosion, highlighting their importance beyond pharmacological uses (Verma et al., 2020).

Synthesis routes and methods

Procedure details

Acetyl chloride (410 mg, 5.2 mmol) and triethylamine (620 mg, 6.2 mmol) were added to a solution of 3-aminoquinoline (710 mg, 4.9 mmol) in dichloromethane (50 ml) and the mixture was stirred at room temperature for 18 h. Chloroform (100 ml) was added, the mixture acidified with 1N hydrochloric acid (50 ml) and the phases separated. The aqueous phase was basified with 1N sodium hydroxide solution and extracted with chloroform/IPA (85:15, 175 ml). The organic extract was washed with water, brine, dried and reduced to afford 3-acetamidoquinoline (780 mg, 84%) as a yellow solid.